Cas no 2228204-35-9 (tert-butyl N-methyl-N-1-oxo-2-(quinolin-2-yl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-methyl-N-1-oxo-2-(quinolin-2-yl)propan-2-ylcarbamate
• CAS No: 2228204-35-9
• MF: C₁₈H₂₂N₂O₃
• MW: 314.378884792328
• CID: 5838048
• PubChem ID: 165701319
• Update Time: 2025-10-29

tert-butyl N-methyl-N-1-oxo-2-(quinolin-2-yl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-1-oxo-2-(quinolin-2-yl)propan-2-ylcarbamate
• tert-butyl N-methyl-N-[1-oxo-2-(quinolin-2-yl)propan-2-yl]carbamate
• 2228204-35-9
• EN300-1891058

• Inchi： 1S/C18H22N2O3/c1-17(2,3)23-16(22)20(5)18(4,12-21)15-11-10-13-8-6-7-9-14(13)19-15/h6-12H,1-5H3
• InChI Key： PPRYSWQUTJESHS-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)(C)C1C=CC2C=CC=CC=2N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 314.16304257g/mol
• Monoisotopic Mass: 314.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 59.5Ų

Additional information on tert-butyl N-methyl-N-1-oxo-2-(quinolin-2-yl)propan-2-ylcarbamate

Research Brief on tert-Butyl N-methyl-N-1-oxo-2-(quinolin-2-yl)propan-2-ylcarbamate (CAS: 2228204-35-9)

The compound tert-butyl N-methyl-N-1-oxo-2-(quinolin-2-yl)propan-2-ylcarbamate (CAS: 2228204-35-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of tert-butyl N-methyl-N-1-oxo-2-(quinolin-2-yl)propan-2-ylcarbamate as a key intermediate in the synthesis of novel quinoline-based therapeutics. Quinoline derivatives are known for their diverse pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities. The incorporation of the tert-butyl carbamate moiety in this compound enhances its stability and bioavailability, making it a promising candidate for further development.

One of the most notable advancements in the research of this compound is its application in the development of kinase inhibitors. Kinases play a critical role in various cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that derivatives of tert-butyl N-methyl-N-1-oxo-2-(quinolin-2-yl)propan-2-ylcarbamate exhibit potent inhibitory activity against specific kinase targets, suggesting their potential as lead compounds for drug development.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential as a modulator of protein-protein interactions (PPIs). PPIs are increasingly recognized as important targets for therapeutic intervention, and small molecules capable of modulating these interactions hold great promise. Structural analysis of tert-butyl N-methyl-N-1-oxo-2-(quinolin-2-yl)propan-2-ylcarbamate has revealed its ability to bind to specific protein domains, thereby disrupting harmful PPIs involved in disease progression.

The synthesis of tert-butyl N-methyl-N-1-oxo-2-(quinolin-2-yl)propan-2-ylcarbamate has also been optimized in recent studies, with researchers developing more efficient and scalable routes. These advancements are crucial for ensuring the compound's availability for further preclinical and clinical studies. Notably, the use of green chemistry principles in the synthesis process has reduced environmental impact while maintaining high yields and purity.

Despite these promising findings, challenges remain in the development of tert-butyl N-methyl-N-1-oxo-2-(quinolin-2-yl)propan-2-ylcarbamate as a therapeutic agent. Issues such as off-target effects, metabolic stability, and formulation need to be addressed in future research. However, the compound's unique chemical structure and biological activity make it a valuable tool for understanding disease mechanisms and identifying new therapeutic strategies.

In conclusion, tert-butyl N-methyl-N-1-oxo-2-(quinolin-2-yl)propan-2-ylcarbamate (CAS: 2228204-35-9) represents a promising scaffold for the development of novel therapeutics. Its diverse biological activities and optimized synthesis routes highlight its potential in drug discovery. Continued research efforts will be essential to fully unlock its therapeutic potential and address existing challenges.